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Compound of Interest

Compound Name: Antibacterial agent 80

Cat. No.: B12422993 Get Quote

Technical Support Center: Polysorbate 80 in
Antibacterial Assays
Welcome to the technical support center for researchers, scientists, and drug development

professionals. This resource provides guidance on minimizing the impact of Polysorbate 80 on

antibacterial activity testing.

Troubleshooting Guide
This guide addresses common problems encountered during antibacterial experiments

involving Polysorbate 80.
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Problem Potential Cause Recommended Solution

Higher-than-expected MIC

values for cationic peptides

(e.g., Colistin, Polymyxin B).

The antimicrobial agent may

be adhering to the plastic

surfaces of the microtiter

plates, reducing its effective

concentration.

Add Polysorbate 80 to the

broth medium to a final

concentration of 0.002% to

prevent this binding.[1][2][3]

Lower-than-expected or no

antimicrobial activity of

essential oils or lipophilic

compounds.

Polysorbate 80, used as an

emulsifier, may be

sequestering the active

components, reducing their

bioavailability to the

microorganisms.[4][5][6]

1. Run a control experiment

without Polysorbate 80 to

confirm its inhibitory effect.2.

Determine the Minimum

Inhibitory Concentration (MIC)

with and without Polysorbate

80 to quantify the impact.[4]

[5]3. Consider alternative

solubilizing agents like DMSO,

but be aware they may also

have an impact on

antimicrobial activity.

Inconsistent or non-

reproducible MIC results.

1. Inadequate mixing of

Polysorbate 80 in the media.2.

Variable binding of the

antimicrobial to plasticware if

Polysorbate 80 is not used

with binding-prone drugs.[7][8]

1. Ensure thorough vortexing

of the media after adding

Polysorbate 80.2. For lipophilic

drugs like oritavancin, include

0.002% Polysorbate 80

throughout the entire

experimental process, from

drug dissolution to the final

MIC assay.[7][9]

Growth of microorganisms in

control wells containing only

Polysorbate 80.

Polysorbate 80 is generally

considered to have minimal

intrinsic antimicrobial activity at

low concentrations, but some

microorganisms may be able

to utilize it as a carbon source.

[10]

1. Test a range of Polysorbate

80 concentrations against your

specific microbial strains to

confirm it lacks inhibitory or

growth-promoting effects at the

intended experimental

concentration.2. Ensure the
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Polysorbate 80 solution is

sterile.

Difficulty neutralizing a

preservative that contains

phenolics or quaternary

ammonium compounds in a

product formulation before

testing for microbial

contamination.

The neutralizing agent is

insufficient to inactivate the

antimicrobial activity of the

preservative, leading to false

negative results.

Use a validated neutralizing

broth, such as Letheen Broth

or D/E Neutralizing Broth,

which contains Polysorbate 80

specifically for this purpose.

[11][12][13]
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Preparation

Assay

Analysis

High or Variable MIC 
 for Colistin/Polymyxin

Prepare Cation-Adjusted 
 Mueller-Hinton Broth (CAMHB)

Split Broth?

Add Polysorbate 80 
 to a final concentration 

 of 0.002%

With P80

Perform serial dilution 
 of antimicrobial in 
 standard CAMHB

Without P80

Perform serial dilution 
 of antimicrobial in 

 CAMHB + 0.002% P80

Inoculate all wells with 
 standardized bacterial suspension

Incubate plates at 
 appropriate temperature 

 and duration

Read and record MIC values 
 for both conditions

Compare MICs

Conclusion: Plastic binding 
 likely caused high MICs. 
 Use P80 for future tests.

MIC with P80 is 
 4-8 fold lower

Conclusion: Other factors 
 may be at play. 

 Investigate further.

MICs are similar
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Start: Planning an 
 antimicrobial susceptibility test

What is the nature 
 of the compound?

Cationic Peptide 
 (e.g., Colistin) or 

 Lipophilic (e.g., Oritavancin)

Known to bind plastic

Hydrophobic / Poorly Soluble 
 (e.g., Essential Oil)

Requires solubilization

Soluble Aqueous Compound

Water-soluble

RECOMMENDATION: 
 Use 0.002% Polysorbate 80 

 in broth to prevent plastic binding.

Polysorbate 80 can be used 
 as an emulsifier. 

 Be aware it may reduce activity.

Polysorbate 80 is generally 
 not required.

Validation Step: 
 Run parallel experiments with and 

 without Polysorbate 80 to quantify its effect.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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